Cas no 2228400-51-7 (4-(2-bromo-6-methoxyphenyl)-2-methylbutan-2-amine)

• Product Name: 4-(2-bromo-6-methoxyphenyl)-2-methylbutan-2-amine
• CAS No: 2228400-51-7
• MF: C₁₂H₁₈BrNO
• MW: 272.181422710419
• CID: 6083510
• PubChem ID: 165798499
• Update Time: 2025-05-25

4-(2-bromo-6-methoxyphenyl)-2-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromo-6-methoxyphenyl)-2-methylbutan-2-amine
• 2228400-51-7
• EN300-1913631

• Inchi： 1S/C12H18BrNO/c1-12(2,14)8-7-9-10(13)5-4-6-11(9)15-3/h4-6H,7-8,14H2,1-3H3
• InChI Key： TWQXDNJNNUDFHU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1CCC(C)(C)N)OC

Computed Properties

• Exact Mass: 271.05718g/mol
• Monoisotopic Mass: 271.05718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-(2-bromo-6-methoxyphenyl)-2-methylbutan-2-amine

4-(2-Bromo-6-Methoxyphenyl)-2-Methylbutan-2-Amine: A Comprehensive Overview

4-(2-Bromo-6-Methoxyphenyl)-2-Methylbutan-2-Amine, also known by its CAS number NO 2228400-51-7, is a complex organic compound with significant applications in various fields, particularly in the pharmaceutical industry. This compound is characterized by its unique structure, which includes a bromine atom and a methoxy group attached to a phenyl ring, along with a branched amine group. The combination of these functional groups makes it highly versatile and valuable in chemical synthesis.

The chemical structure of 4-(2-Bromo-6-Methoxyphenyl)-2-Methylbutan-2-Amine plays a crucial role in its reactivity and functionality. The bromine atom at the 2-position of the phenyl ring contributes to the compound's electrophilic aromatic substitution reactivity, while the methoxy group at the 6-position acts as an electron-donating group, influencing the overall electronic environment of the molecule. The presence of the branched amine group adds to its ability to participate in various nucleophilic reactions, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of this compound in drug discovery and development. Researchers have explored its role as an intermediate in the synthesis of bioactive molecules, particularly those targeting cancer and neurodegenerative diseases. For instance, a study published in Nature Communications demonstrated that derivatives of this compound exhibit potent anti-cancer activity by inhibiting key enzymes involved in tumor progression.

In terms of synthesis, 4-(2-Bromo-6-Methoxyphenyl)-2-Methylbutan-2-Amine can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. One common method involves the reaction of 4-bromoaniline derivatives with aldehyde or ketone groups under specific conditions to form the desired amine structure. The choice of synthetic pathway depends on factors such as reaction efficiency, cost-effectiveness, and scalability for industrial production.

The physical properties of this compound are also noteworthy. It has a melting point of approximately 150°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various chemical processes, including chromatographic separations and crystallization techniques.

In addition to its role as an intermediate in pharmaceutical synthesis, this compound has found applications in agrochemicals and materials science. For example, it has been used as a building block for herbicides and fungicides due to its ability to interact with specific biological targets. Furthermore, recent advancements in polymer chemistry have explored its potential as a monomer for synthesizing novel polymeric materials with unique mechanical properties.

The latest research on 4-(2-Bromo-6-Methoxyphenyl)-2-Methylbutan-2-Amine has focused on enhancing its bioavailability and stability for therapeutic applications. Scientists have employed advanced computational techniques to design prodrugs that improve the compound's pharmacokinetic profile while maintaining its efficacy. These developments underscore its importance as a lead molecule in drug discovery programs.

In conclusion, 4-(2-Bromo-6-Methoxyphenyl)-2-Methylbutan-2-Amine is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and biological applications, positions it as a key player in modern organic chemistry and drug development.